1-Ethynyl-4-methyl-2-(3-methylbut-2-en-1-yl)benzene

• CAS No.: 819871-66-4
• Molecular Formula: C14H16
• Molecular Weight: 184.28 g/mol
• IUPAC Name: 1-ethynyl-4-methyl-2-(3-methylbut-2-enyl)benzene
• InChI: InChI=1S/C14H16/c1-5-13-9-7-12(4)10-14(13)8-6-11(2)3/h1,6-7,9-10H,8H2,2-4H3
• InChI Key: RZZSFMYRXQQTAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C#C)CC=C(C)C

Description

1-Ethynyl-4-methyl-2-(3-methylbut-2-en-1-yl)benzene is an organic compound with the molecular formula C14H16 . It is a derivative of benzene, characterized by the presence of an ethynyl group, a methyl group, and a 3-methylbut-2-en-1-yl group attached to the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethynyl-4-methyl-2-(3-methylbut-2-en-1-yl)benzene typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-methyl-2-(3-methylbut-2-en-1-yl)benzene.

Reaction Conditions:

Industrial Production Methods: Industrial production of this compound may involve optimization of reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

1-Ethynyl-4-methyl-2-(3-methylbut-2-en-1-yl)benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ethynyl group to an ethyl group using hydrogenation catalysts like palladium on carbon.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C)

Substitution: Halogenating agents, nitrating agents

Major Products

Oxidation: Ketones, aldehydes

Reduction: Ethyl derivatives

Substitution: Halogenated, nitrated benzene derivatives

Scientific Research Applications

1-Ethynyl-4-methyl-2-(3-methylbut-2-en-1-yl)benzene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of biochemical pathways and interactions due to its unique structural properties.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-ethynyl-4-methyl-2-(3-methylbut-2-en-1-yl)benzene involves its interaction with molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, influencing their activity and function.

Pathways Involved: It may modulate biochemical pathways related to cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-2-(3-methylbut-2-enyl)pyrrole
• 4-Methyl-2-(3-methylbut-2-enyl)phenol
• 4-Methyl-2-(3-methylbut-2-enyl)furan

Uniqueness

1-Ethynyl-4-methyl-2-(3-methylbut-2-en-1-yl)benzene is unique due to the presence of the ethynyl group, which imparts distinct chemical reactivity and potential for diverse applications compared to its similar compounds .